Cas no 1403483-83-9 (1-Butyl-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-Butyl-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 1403483-83-9
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 4594483
• PubChem ID: 74889314
• Update Time: 2025-06-08

1-Butyl-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-1,2,3-benzotriazole-5-carbonitrile

• Inchi： 1S/C11H12N4/c1-2-3-6-15-11-5-4-9(8-12)7-10(11)13-14-15/h4-5,7H,2-3,6H2,1H3
• InChI Key： NBRSBMDPPDQTNK-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=CC=C(C#N)C=C2N=N1

Computed Properties

• Exact Mass: 200.106196400g/mol
• Monoisotopic Mass: 200.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-Butyl-1,2,3-benzotriazole-5-carbonitrile

Introduction to 1-Butyl-1,2,3-benzotriazole-5-carbonitrile (CAS No. 1403483-83-9)

1-Butyl-1,2,3-benzotriazole-5-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1403483-83-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the benzotriazole family, a class of heterocyclic organic compounds known for their diverse applications in industrial and medicinal chemistry. The structural features of 1-butyl-1,2,3-benzotriazole-5-carbonitrile, particularly the presence of a butyl group and a nitrile functional group, contribute to its unique chemical properties and potential applications.

The benzotriazole moiety in this compound is well-documented for its role as a corrosion inhibitor and antimicrobial agent. Benzotriazoles are widely used in industrial applications to protect metals from oxidative degradation, and they have also been explored for their antimicrobial properties due to their ability to disrupt microbial cell membranes. The addition of a butyl group at the 1-position and a nitrile group at the 5-position modifies the inherent reactivity of the benzotriazole core, enhancing its suitability for specific chemical transformations and functionalizations.

1-butyl-1,2,3-benzotriazole-5-carbonitrile has been studied for its potential in pharmaceutical development. The nitrile group is a versatile functional handle that can be further modified through various chemical reactions, such as hydrolysis to form carboxylic acids or reduction to form amides. These transformations make the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the butyl group provides steric hindrance and can influence the compound's solubility and bioavailability, making it a promising candidate for drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of benzotriazole derivatives. Studies have shown that certain benzotriazoles exhibit inhibitory effects on various enzymes and receptors, making them potential candidates for treating neurological disorders, inflammatory diseases, and infectious diseases. The unique structural features of 1-butyl-1,2,3-benzotriazole-5-carbonitrile suggest that it may possess similar bioactivities. Further research is needed to fully elucidate its pharmacological profile and therapeutic potential.

The synthesis of 1-butyl-1,2,3-benzotriazole-5-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the butyl group typically involves nucleophilic substitution or alkylation reactions, while the nitrile group is often introduced through cyanation reactions or oxidation of hydroxyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The chemical stability of 1-butyl-1,2,3-benzotriazole-5-carbonitrile is another critical aspect that must be considered in its application. The presence of both electron-withdrawing (nitrile) and electron-donating (butyl) groups affects its reactivity and stability under different conditions. Understanding these properties is essential for optimizing its use in pharmaceutical formulations and ensuring long-term storage stability.

Industrial applications of 1-butyl-1,2,3-benzotriazole-5-carbonitrile extend beyond pharmaceuticals. Its corrosion-inhibiting properties make it useful in coatings and treatments for metal surfaces exposed to harsh environments. Additionally, its antimicrobial activity suggests potential uses in biocidal formulations for water treatment or surface disinfection. As research continues to uncover new applications for this compound, its industrial relevance is likely to grow.

The environmental impact of using 1-butyl-1,2,3-benzotriazole-5-carbonitrile must also be evaluated. While it offers numerous benefits in various applications, it is essential to assess its biodegradability and potential effects on aquatic ecosystems. Responsible handling and disposal practices should be implemented to minimize environmental risks associated with its use.

In conclusion,1-butyl-1,2,3-benzotriazole-5-carbonitrile (CAS No. 1403483-83-9) is a multifunctional compound with significant potential in pharmaceuticals and industrial applications. Its unique structural features make it a valuable intermediate in drug synthesis and a promising candidate for developing new therapeutic agents. Continued research into its pharmacological properties and synthetic methodologies will further enhance its utility across multiple sectors.